Cas no 63450-43-1 (Sodium 3-methylsulphanilate)
Sodium 3-methylsulphanilate structure
Product Name:Sodium 3-methylsulphanilate
CAS No:63450-43-1
MF:C7H8NNaO3S
MW:209.198091506958
CID:511109
PubChem ID:87576279
Update Time:2025-04-19
Sodium 3-methylsulphanilate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-amino-3-methyl-, sodium salt (1:1)
- o-Toluidine-4-sulfonic Acid Sodium Salt Tetrahydrate
- sodium,4-amino-3-methylbenzenesulfonate
- Benzenesulfonic acid,4-amino-3-methyl-,monosodium salt
- EINECS 264-172-0
- Monosodium 4-amino-3-methylbenzenesulfonate
- o-Toluidine-4-sulfonic Acid Sodium Salt
- Sodium 2-Aminotoluene-5-sulfonate
- Sodium 3-methylsulphanilate
- Sodium o-Toluidine-4-sulfonate
- 4-Amino-3-methylbenzenesulfonic Acid Sodium Salt Tetrahydrate
- 2-Aminotoluene-5-sulfonic Acid Sodium Salt Tetrahydrate
- Sodium 4-Amino-3-methylbenzenesulfonate Tetrahydrate
- Sodium 2-Aminotoluene-5-sulfonate Tetrahydrate
- Sodium o-Toluidine-4-sulfonate Tetrahydrate
- Sodium 4-Amino-3-methylbenzenesulfonate
- Benzenesulfonic acid, 4-amino-3-methyl-, monosodium salt
- 2-Aminotoluene-5-sulfonic Acid Sodium Salt
- C7H8NSO3.Na
- 7876AF
- T0304
- 4-Amino-3-methylbenzenesulfonic Acid Sodium Salt
- Sodium 4-amino-3-m
- SCHEMBL1365469
- sodium;4-amino-3-methylbenzenesulfonate
- SB78451
- 63450-43-1
- CS-0454389
- EC 264-172-0
- E78937
- RVSNUNNCRYLEEM-UHFFFAOYSA-M
- DTXSID50212873
- NS00078387
- Sodium 4-amino-3-methylbenzenesulfonate, AldrichCPR
-
- MDL： MFCD00070549
- Inchi： 1S/C7H9NO3S.Na/c1-5-4-6(12(9,10)11)2-3-7(5)8;/h2-4H,8H2,1H3,(H,9,10,11);/q;+1/p-1
- InChI Key： RVSNUNNCRYLEEM-UHFFFAOYSA-M
- SMILES： S(C1C=CC(=C(C)C=1)N)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 209.01200
- Monoisotopic Mass: 209.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 91.6
Experimental Properties
- Color/Form: White or light brown crystals or powder
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 91.60000
- LogP: 2.14330
- Solubility: Soluble in water in large quantities
Sodium 3-methylsulphanilate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0304-25G |
o-Toluidine-4-sulfonic Acid Sodium Salt Tetrahydrate |
63450-43-1 | >98.0%(T) | 25g |
¥105.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0304-500G |
o-Toluidine-4-sulfonic Acid Sodium Salt Tetrahydrate |
63450-43-1 | >98.0%(T) | 500g |
¥690.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T0304-25g |
Sodium 3-methylsulphanilate |
63450-43-1 | 98.0%(T) | 25g |
￥110.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T0304-500g |
Sodium 3-methylsulphanilate |
63450-43-1 | 98.0%(T) | 500g |
￥830.0 | 2022-06-10 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160044-100g |
Sodium 3-methylsulphanilate |
63450-43-1 | >98.0%(T) | 100g |
¥294.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160044-25G |
Sodium 3-methylsulphanilate |
63450-43-1 | >98.0%(T) | 25g |
¥94.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160044-500G |
Sodium 3-methylsulphanilate |
63450-43-1 | >98.0%(T) | 500g |
¥1104.90 | 2023-09-01 | |
| City Chemical | A1260-100GM |
4-Amino-m-toluenesulfonic Acid Sodium Salt |
63450-43-1 | technical | 100gm |
$137.85 | 2023-09-19 | |
| City Chemical | A1260-1KG |
4-Amino-m-toluenesulfonic Acid Sodium Salt |
63450-43-1 | technical | 1kg |
$1089.00 | 2023-09-19 | |
| City Chemical | 1176CC-500GM |
4-Amino-3-methylbenzene-1-sulfonic Acid Sodium Salt Tetrahydrate |
63450-43-1 | 97.00% | 500gm |
$334.57 | 2023-09-19 |
Sodium 3-methylsulphanilate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
63450-43-1 (Sodium 3-methylsulphanilate) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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